(2R,3R)-2,3-Bis(2,2-dimethyl-1-oxopropoxy)-butanedioic Acid 1-Methyl Ester

• IUPAC Name: (2R,3R)-2,3-bis(2,2-dimethylpropanoyloxy)-4-methoxy-4-oxobutanoic acid
• InChI: InChI=1S/C15H24O8/c1-14(2,3)12(19)22-8(10(16)17)9(11(18)21-7)23-13(20)15(4,5)6/h8-9H,1-7H3,(H,16,17)/t8-,9-/m1/s1
• InChI Key: ZDUJFXRKOOZITB-RKDXNWHRSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC(C(C(=O)OC)OC(=O)C(C)(C)C)C(=O)O
• Isomeric SMILES: CC(C)(C)C(=O)O[C@H]([C@H](C(=O)OC)OC(=O)C(C)(C)C)C(=O)O
• Molecular Formula: C15H24O8
• DSSTOX Substance ID: DTXSID50747170
• Molecular Weight: 332.35 g/mol
• CAS RN: 74817-72-4

Description

(2R,3R)-2,3-Bis(2,2-dimethyl-1-oxopropoxy)-butanedioic Acid 1-Methyl Ester (DMPB-1) is an organic compound that has been widely studied in recent years for its potential applications in scientific research. It is a chiral dicarboxylic acid derivative with a unique structure consisting of two ester groups and a 1-methyl group. DMPB-1 has been used in various fields such as pharmaceuticals, biochemistry, and organic chemistry due to its unique properties.

Scientific Research Applications

Food Safety and Toxicology

Studies on fatty acid esters of 3-monochloropropane-1,2-diol (3-MCPD esters) have highlighted concerns regarding food safety due to their possible nephrotoxicity and testicular toxicity. These compounds, including related esters, have been detected in various food categories, raising food safety concerns and necessitating further research into their toxicological effects and mitigation strategies (Gao, Li, Huang, & Yu, 2019).

Biotechnological Production

The biotechnological production of chemicals like 1,3-propanediol and 2,3-butanediol, which are key in various industrial applications, involves complex processes where the separation and purification of these chemicals from fermentation broth are critical. Research in this area aims to improve yield, purity, and energy consumption in the microbial production of such diols, which could be related to the broader field of ester applications in industrial biotechnology (Zhi-Long Xiu & Zeng, 2008).

Chemical Modification and Materials Science

The chemical modification of xylan into biopolymer ethers and esters demonstrates the application potential of ester compounds in creating materials with specific properties. Such research explores the synthesis and application of novel xylan esters, potentially opening new avenues for the application of similar ester compounds in materials science (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Analytical Methods and Environmental Monitoring

Advancements in analytical methods for MCPD esters and glycidyl esters in food and biological samples are crucial for monitoring and ensuring food safety. These methods help in understanding the occurrence, analysis, and mitigation of contaminants in processed edible oils, contributing to environmental monitoring and protection strategies (Crews et al., 2013).